![molecular formula C11H14O3 B3328821 Methyl 2-hydroxy-3-isopropylbenzoate CAS No. 52159-64-5](/img/structure/B3328821.png)
Methyl 2-hydroxy-3-isopropylbenzoate
Overview
Description
Methyl 2-hydroxy-3-isopropylbenzoate (MIPB) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a derivative of benzoic acid and is soluble in both organic and aqueous solvents. MIPB has been studied for its biochemical and physiological effects, and has been used in lab experiments for its advantages and limitations.
Scientific Research Applications
Methyl 2-hydroxy-3-isopropylbenzoate has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, as well as in the study of metabolic pathways. This compound has also been used in the study of cellular signaling pathways and in the study of the effects of drugs on the body. This compound has also been used in the study of the effects of environmental pollutants on the body.
Mechanism of Action
Methyl 2-hydroxy-3-isopropylbenzoate functions as an inhibitor of enzymes. It binds to the active site of an enzyme, preventing the enzyme from binding to its substrate and thus preventing the reaction from taking place. This compound also functions as an inhibitor of metabolic pathways. It binds to the active site of a metabolic pathway, preventing the pathway from functioning normally.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, metabolic pathways, and cellular signaling pathways. It has also been found to decrease the production of certain hormones, such as insulin and glucagon. This compound has also been found to induce apoptosis in certain cells, as well as to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Methyl 2-hydroxy-3-isopropylbenzoate has several advantages for use in lab experiments. It is a relatively inexpensive compound and is readily available. It is also a highly soluble compound and is relatively stable. However, this compound also has several limitations. It is not very soluble in organic solvents, and it is not very stable in the presence of light or heat.
Future Directions
There are several potential future directions for Methyl 2-hydroxy-3-isopropylbenzoate research. One potential direction is the study of its effects on other enzymes and metabolic pathways. Another potential direction is the study of its effects on cellular signaling pathways. Another potential direction is the study of its effects on the production of hormones. Additionally, further research could be conducted on the effects of this compound on the growth of cancer cells and the induction of apoptosis. Finally, further research could be conducted on the use of this compound in the study of environmental pollutants.
properties
IUPAC Name |
methyl 2-hydroxy-3-propan-2-ylbenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-7(2)8-5-4-6-9(10(8)12)11(13)14-3/h4-7,12H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZJOTDHMGVBGRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=CC=C1)C(=O)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.